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Compound of Interest

Compound Name: Aldicarb-oxime

Cat. No.: B8536323 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties of Temik Oxime

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical and

chemical properties of Temik oxime, an important intermediate in the synthesis of the

carbamate pesticide aldicarb. The information presented herein is intended to support

research, development, and safety assessment activities involving this compound. All

quantitative data is summarized in structured tables for ease of reference, and detailed

methodologies for key experiments are provided.

Chemical Identity
Temik oxime, also known as aldicarb oxime, is the oxime resulting from the formal

condensation of 2-methyl-2-(methylsulfanyl)propanal with hydroxylamine.[1]
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Identifier Value

Chemical Name 2-Methyl-2-(methylthio)propanal oxime

Synonyms
Aldicarb oxime, Temik oxime, 2-Methyl-2-

(methylthio)propionaldehyde oxime[2]

CAS Number 1646-75-9

Molecular Formula C5H11NOS[1]

Molecular Weight 133.21 g/mol [1]

Physical Properties
The physical properties of Temik oxime are critical for understanding its environmental fate,

transport, and potential for exposure. These properties also inform handling and storage

procedures.

Property Value Source

Physical State

Clear, colorless, viscous liquid

with an unpleasant sulfurous

or musty odor.[1]

NTP, 1992

Melting Point 70 °F (21.1 °C) NTP, 1992[1][2]

Boiling Point
410 °F (210 °C) at 760 mmHg

(with partial decomposition)
NTP, 1992[1][2]

Density 1.05 g/cm³ at 68 °F (20 °C) NTP, 1992[1][2]

Vapor Pressure < 0.1 mmHg at 68 °F (20 °C) NTP, 1992[1][2]

Water Solubility
10 to 50 mg/mL at 68 °F (20

°C)
NTP, 1992[1][2]

Flash Point 244.4 °F (118 °C) NTP, 1992[1][2]

Autoignition Temperature 545 °F (285 °C) NTP, 1992[2]
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Chemical Properties
The chemical properties of Temik oxime dictate its reactivity, stability, and degradation

pathways.

Property Description Source

Stability

Sensitive to heat and may

decompose with prolonged

exposure to moisture.[2]

CAMEO Chemicals

Reactivity

Incompatible with oxidizers,

acids, and alkalis.[2] Can form

explosive peroxides, especially

in the presence of acid.[2]

NTP, 1992; Chem. Eng. News,

1974

Hazardous Decomposition

Products

When heated to

decomposition, it emits toxic

fumes of nitrogen oxides and

sulfur oxides.

Experimental Protocols
The determination of the physical and chemical properties of chemical substances like Temik

oxime is guided by standardized protocols to ensure data quality and comparability. The

Organisation for Economic Co-operation and Development (OECD) provides a set of

internationally recognized guidelines for the testing of chemicals.[3][4][5][6][7]

Melting Point Determination (OECD 102)
The melting point of a substance is determined by heating a small, powdered sample in a

capillary tube and observing the temperature range over which the substance melts.[8][9][10]

Apparatus: A melting point apparatus with a heating block and a calibrated thermometer or a

digital temperature sensor.

Procedure: A small amount of the finely powdered Temik oxime is packed into a capillary

tube, which is then placed in the heating block of the apparatus. The temperature is raised at
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a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point. The

temperatures at which melting begins and is complete are recorded as the melting range.

For a pure substance, this range is typically narrow.

Boiling Point Determination (OECD 103)
The boiling point is determined by heating the liquid and observing the temperature at which its

vapor pressure equals the atmospheric pressure.[11]

Apparatus: A distillation flask or a Thiele tube setup with a condenser and a calibrated

thermometer.

Procedure: A small volume of Temik oxime is placed in the distillation flask along with boiling

chips. The liquid is heated, and the temperature of the vapor that is in equilibrium with the

boiling liquid is recorded. The atmospheric pressure is also recorded, as the boiling point is

pressure-dependent.

Vapor Pressure Determination (OECD 104)
Vapor pressure can be determined by several methods, including the dynamic method, static

method, or effusion method.[12]

Apparatus: Specialized equipment for measuring vapor pressure, such as an isoteniscope or

a vapor pressure balance.

Procedure (Dynamic Method): The substance is heated under a specific pressure, and the

boiling point is determined. This is repeated at various pressures to establish a vapor

pressure curve.

Water Solubility Determination (OECD 105)
The water solubility is determined by equilibrating the substance with water at a specific

temperature and then measuring the concentration of the substance in the aqueous solution.

Apparatus: Flasks for equilibration, a constant temperature bath, and an analytical

instrument for concentration measurement (e.g., HPLC, GC/MS).
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Procedure: An excess amount of Temik oxime is added to a known volume of water in a

flask. The mixture is agitated in a constant temperature bath until equilibrium is reached. The

solution is then filtered to remove any undissolved substance, and the concentration of Temik

oxime in the clear aqueous phase is determined analytically.

Signaling Pathways and Logical Relationships
Synthesis of Temik Oxime
Temik oxime is synthesized through the reaction of 2-methyl-2-(methylthio)propanal with

hydroxylamine.[13][14][15] This reaction is a classic condensation reaction to form an oxime.

2-Methyl-2-(methylthio)propanal Temik Oxime+ Hydroxylamine

Hydroxylamine

Water

Click to download full resolution via product page

Synthesis of Temik Oxime

Aldicarb Degradation Pathway Involving Temik Oxime
Temik oxime is a key intermediate in the degradation of the pesticide aldicarb. Aldicarb can be

hydrolyzed to form Temik oxime, which can then undergo further degradation.[16][17][18][19]

[20][21][22] The primary metabolic pathways for aldicarb involve oxidation to aldicarb sulfoxide

and aldicarb sulfone, which are also toxic. Hydrolysis of aldicarb to aldicarb oxime is a

detoxification pathway.
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Aldicarb Degradation Pathway

Analytical Methods
The detection and quantification of Temik oxime, often in the context of aldicarb residue

analysis, are typically performed using chromatographic techniques.

High-Performance Liquid Chromatography (HPLC): This is a common method for the

analysis of carbamate pesticides and their metabolites.[23]

Gas Chromatography/Mass Spectrometry (GC/MS): This technique is used for the

determination of aldicarb, aldicarb oxime, and aldicarb nitrile in water samples.[24][25]

Conclusion
This technical guide has provided a detailed overview of the core physical and chemical

properties of Temik oxime. The tabulated data, along with the outlined experimental protocols

and visualizations of its synthesis and degradation pathways, offer a valuable resource for

researchers, scientists, and drug development professionals. A thorough understanding of
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these properties is essential for the safe handling, effective use, and comprehensive risk

assessment of this compound and its parent pesticide, aldicarb.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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